Cas no 6944-05-4 (Nickel(II) p-Toluenesulfonate)

• Product Name: Nickel(II) p-Toluenesulfonate
• CAS No: 6944-05-4
• MF: C₁₄H₁₄NiO₆S₂
• MW: 401.0808
• MDL: MFCD00070542
• CID: 528109
• PubChem ID: 87576254
• Update Time: 2025-06-08

Nickel(II) p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, nickel(2+) salt (2:1)
• Nickel(II) p-Toluenesulfonate Hexahydrate
• 4-methylbenzenesulfonate,nickel(2+),hexahydrate
• p-Toluenesulfonic Acid Nickel(II) Salt Hexahydrate
• Nickel(II) p-Toluenesulfonate
• Nickel(II) p -Toluenesulfonate Hexahydrate

• MDL： MFCD00070542
• Inchi： InChI=1S/2C7H8O3S.Ni/c2*1-6-2-4-7(5-3-6)11(8,9)10;/h2*2-5H,1H3,(H,8,9,10);/q;;+2/p-2CopyCopied
• InChI Key： IDYLMOYUCOPIRT-UHFFFAOYSA-LCopyCopied
• SMILES： Cc1ccc(cc1)S(=O)(=O)[O-].Cc1ccc(cc1)S(=O)(=O)[O-].[Ni+2]CopyCopied

Computed Properties

• Exact Mass: 399.95900
• Monoisotopic Mass: 399.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2

Experimental Properties

• PSA: 131.16000
• LogP: 3.95980

Nickel(II) p-Toluenesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H315-H317-H319-H334-H350-H372
• Warning Statement： P201-P202-P260-P264-P270-P272-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Safety Instruction： H315+H317+H319+H334+H350+H372
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents

Additional information on Nickel(II) p-Toluenesulfonate

Nickel(II) p-Toluenesulfonate (CAS No. 6944-05-4): A Comprehensive Overview in Modern Chemical Research

Nickel(II) p-Toluenesulfonate, with the chemical formula Ni(C₇H₇SO₃)₂, is a well-established compound in the field of inorganic chemistry and has garnered significant attention due to its versatile applications. The compound is characterized by its stable nickel(II) cation and the p-toluenesulfonate anion, which imparts unique chemical properties. This introduction delves into the compound's structure, properties, and recent advancements in its application across various scientific domains.

The molecular structure of Nickel(II) p-Toluenesulfonate consists of a nickel(II) center coordinated with two p-toluenesulfonate ligands. This coordination geometry contributes to its crystalline form and thermal stability, making it a preferred choice in synthetic chemistry. The CAS No. 6944-05-4 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and regulatory compliance.

One of the most compelling aspects of Nickel(II) p-Toluenesulfonate is its role as a catalyst in organic synthesis. Recent studies have highlighted its efficacy in cross-coupling reactions, particularly in the Suzuki-Miyaura reaction, where it serves as an effective nickel source. The compound's ability to facilitate these reactions under mild conditions has made it indispensable in pharmaceutical and fine chemical manufacturing. Researchers have also explored its potential in polymerization processes, where it acts as a catalyst for the formation of polyethylene glycol derivatives.

The chemical properties of Nickel(II) p-Toluenesulfonate make it suitable for a wide range of applications beyond catalysis. Its solubility in polar organic solvents allows for easy incorporation into various formulations, enhancing its utility in coatings and adhesives. Additionally, its stability under ambient conditions ensures long-term storage without degradation, making it a reliable material for industrial processes.

In the realm of material science, Nickel(II) p-Toluenesulfonate has been investigated for its potential use in electrochemical applications. Its ability to form stable complexes with other metals has led to research into its role as a precursor for electrode materials. These materials are crucial for developing high-performance batteries and supercapacitors, which are essential for renewable energy storage solutions.

The compound's significance extends to the field of biomedicine, where it has been studied for its potential antimicrobial properties. While not widely used as an active pharmaceutical ingredient, researchers have explored its interactions with biological molecules, providing insights into possible therapeutic applications. The structure-activity relationship of Nickel(II) p-Toluenesulfonate has been a focal point in these studies, aiming to develop derivatives with enhanced biological activity.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of Nickel(II) p-Toluenesulfonate's reactivity. Molecular dynamics simulations and density functional theory calculations have provided detailed insights into how the compound interacts with substrates during catalytic reactions. These computational studies have not only validated experimental observations but also predicted new reaction pathways, opening avenues for further research.

The industrial production of Nickel(II) p-Toluenesulfonate involves precise synthetic methodologies to ensure high purity and yield. Current trends emphasize green chemistry principles, with researchers focusing on solvent-free reactions and recyclable catalysts. These efforts align with global initiatives to reduce environmental impact while maintaining high efficiency in chemical manufacturing.

The regulatory landscape surrounding Nickel(II) p-Toluenesulfonate is governed by agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). Compliance with these regulations ensures safe handling and disposal of the compound, minimizing any potential environmental or health risks. Industry stakeholders must adhere to these guidelines to maintain operational integrity and public trust.

Future research directions for Nickel(II) p-Toluenesulfonate include exploring novel applications in nanotechnology and smart materials. The compound's unique properties make it a candidate for developing advanced materials with tailored functionalities. For instance, its ability to form stable complexes with nanoparticles could lead to innovative solutions in drug delivery systems and sensors.

In conclusion, Nickel(II) p-Toluenesulfonate (CAS No. 6944-05-4) is a multifaceted compound with broad applications across chemical research and industry. Its role as a catalyst, material precursor, and potential biomedical agent underscores its importance in modern science. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping future technological advancements.